Bis(4-fluorophenyl)methanamine hydrochloride
Overview
Description
Scientific Research Applications
1. Analytical Chemistry Applications
Bis(4-fluorophenyl)methanamine hydrochloride, as part of the flunarizine hydrochloride compound, has been utilized in analytical chemistry, specifically in the separation of its degradation products using liquid chromatography methods. This process involves reversed phase liquid chromatography with micellar or microemulsion mobile phases, demonstrating its utility in the analysis of complex pharmaceutical compounds (El-Sherbiny et al., 2005).
2. Radiochemistry Research
In radiochemistry, a specific application has been the synthesis of radiolabelled ligands, such as the preparation of tritiated versions of compounds containing bis(4-fluorophenyl)methanamine for studying NMDA receptor antagonists. This kind of research is significant for understanding receptor functions and drug interactions (Moe et al., 1998).
3. Pharmaceutical Research
In pharmaceutical research, this compound has been studied for its metabolism in animals. Investigations into how drugs like flunarizine hydrochloride, which contains bis(4-fluorophenyl)methanamine, are metabolized in different species are crucial for drug development and understanding interspecies differences in drug processing (Lavrijsen et al., 1992).
4. Material Science Applications
In material science, compounds related to bis(4-fluorophenyl)methanamine have been utilized in the development of stimuli-responsive and reversible fluorescence switches. These materials have potential applications in chemical sensing and environmental monitoring, showcasing the compound's utility in creating advanced materials with specific optical properties (Wang et al., 2015).
5. Fuel Cell Technology
Another notable application is in the field of fuel cell technology, where derivatives of bis(4-fluorophenyl)methanamine have been integrated into polymer electrolyte membranes. These membranes are designed for improved performance in fuel cells, demonstrating the compound's relevance in energy technologies (Yoo et al., 2016).
properties
IUPAC Name |
bis(4-fluorophenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F2N.ClH/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10;/h1-8,13H,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWPKOVKVNCDQOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CC=C(C=C2)F)N)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-fluorophenyl)methanamine hydrochloride | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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